Cas no 2353473-16-0 (5-(2-{(tert-butoxy)carbonylamino}phenyl)-5-oxopentanoic acid)

• Product Name: 5-(2-{(tert-butoxy)carbonylamino}phenyl)-5-oxopentanoic acid
• CAS No: 2353473-16-0
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5655352
• PubChem ID: 165894482
• Update Time: 2025-10-29

5-(2-{(tert-butoxy)carbonylamino}phenyl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-{[(tert-butoxy)carbonyl]amino}phenyl)-5-oxopentanoic acid
• EN300-27732973
• 2353473-16-0
• 5-(2-{(tert-butoxy)carbonylamino}phenyl)-5-oxopentanoic acid

• Inchi： 1S/C16H21NO5/c1-16(2,3)22-15(21)17-12-8-5-4-7-11(12)13(18)9-6-10-14(19)20/h4-5,7-8H,6,9-10H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： RUSBNVZKTUMWAF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(CCCC(=O)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.7Ų

Additional information on 5-(2-{(tert-butoxy)carbonylamino}phenyl)-5-oxopentanoic acid

5-(2-{(tert-butoxy)carbonylamino}phenyl)-5-oxopentanoic Acid: A Comprehensive Overview

The compound with CAS No 2353473-16-0, known as 5-(2-{(tert-butoxy)carbonylamino}phenyl)-5-oxopentanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The tert-butoxy carbonyl (Boc) group plays a pivotal role in its synthesis and functionalization, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of 5-(2-{(tert-butoxy)carbonylamino}phenyl)-5-oxopentanoic acid in medicinal chemistry. Its structure, featuring a phenyl ring substituted with a Boc-amino group and a pentanoic acid moiety, offers opportunities for exploring its biological activities. Researchers have been particularly interested in its potential as a precursor for peptide synthesis or as a component in bioactive molecules.

The synthesis of this compound involves advanced techniques such as Suzuki coupling and peptide bond formation, which underscores its relevance in modern organic synthesis. The Boc protecting group is widely used in peptide chemistry due to its stability under basic conditions and ease of removal under acidic conditions. This makes 5-(2-{(tert-butoxy)carbonylamino}phenyl)-5-oxopentanoic acid an ideal candidate for constructing complex molecules with precise control over functionality.

In terms of pharmacological applications, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its phenyl ring provides aromaticity, which can enhance molecular stability and bioavailability. The pentanoic acid moiety contributes to hydrophilicity, potentially improving solubility and absorption properties.

Moreover, the integration of the tert-butoxy carbonyl amino group into the molecule allows for further functionalization through nucleophilic substitution or addition reactions. This versatility makes it a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of 5-(2-{(tert-butoxy)carbonylamino}phenyl)-5-oxopentanoic acid with greater accuracy. These studies are paving the way for its application in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In conclusion, 5-(2-{(tert-butoxy)carbonylamino}phenyl)-5-oxopentanoic acid (CAS No 2353473-16-0) is a multifaceted compound with immense potential in organic synthesis and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of innovative therapeutic solutions.